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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

Cat. No.: B2539262 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for D(+)-Galactosamine hydrochloride, including operational and

disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties

Property Value Source

CAS Number 1772-03-8 [1][2]

Molecular Formula C₆H₁₃NO₅ · HCl [3]

Appearance
Off-white to white powder or

crystalline solid
[2][3][4]

Melting Point 182 - 185 °C (359.6 - 365 °F) [2][3]

Solubility

Soluble in water, ethanol (~5

mg/ml), DMSO (~25 mg/ml),

and DMF (~25 mg/ml)

[5]

Storage

Store in a dry, cool, well-

ventilated place. Keep

container tightly closed.

Refrigeration is recommended

to maintain product quality.

[2][3][4]
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Hazard Identification and Personal Protective Equipment
(PPE)
While D(+)-Galactosamine hydrochloride is not classified as a hazardous substance under

the Globally Harmonized System (GHS), it is crucial to adhere to standard laboratory safety

protocols to minimize exposure.[1][2]

Hazard Recommended PPE Rationale

Inhalation
NIOSH-approved N95 dust

mask or respirator

The powdered form can

become airborne during

handling, and inhalation should

be avoided.[6]

Eye Contact

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from airborne

powder and potential splashes.

[2][4][7]

Skin Contact Nitrile gloves and a lab coat
Prevents direct contact with

the skin.[2][4][7]

Ingestion N/A (Procedural Control)

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of D(+)-Galactosamine hydrochloride from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Log the chemical into the laboratory inventory.

Store in a designated, cool, dry, and well-ventilated area, preferably refrigerated.[2][3]

Keep the container tightly sealed.[4]
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Preparation and Weighing:

Conduct all handling of the powder within a chemical fume hood or a designated area with

local exhaust ventilation to minimize dust dispersion.[4][7]

Don the appropriate PPE: lab coat, nitrile gloves, and safety glasses. If there is a risk of

significant dust generation, a dust mask is recommended.

Use a dedicated, clean spatula and weigh boat for measuring.

Handle the powder gently to avoid creating airborne dust.

Dissolution:

If preparing a solution, add the weighed D(+)-Galactosamine hydrochloride to the

solvent slowly.

For aqueous solutions, it is soluble in PBS (pH 7.2) at approximately 10 mg/ml.[5]

Aqueous solutions are not recommended for storage for more than one day.[5]

For organic stock solutions, it is soluble in ethanol, DMSO, and DMF.[5] These should be

purged with an inert gas.[5]

Experimental Use:

Keep containers closed when not in use.

Clearly label all solutions with the chemical name, concentration, date, and your initials.

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Unused Product:

Dispose of unused D(+)-Galactosamine hydrochloride as chemical waste.[7] Follow all

federal, state, and local regulations.[4]
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It may be possible to dissolve the material in a combustible solvent and incinerate it in a

licensed facility.[4]

Contaminated Materials:

All disposable materials that have come into contact with the chemical, such as gloves,

weigh boats, and paper towels, should be collected in a designated, sealed waste

container.

Dispose of this container as chemical waste according to institutional and regulatory

guidelines.

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent (e.g., water).

Dispose of the rinsed container as non-hazardous waste, or as directed by your

institution's safety office. The rinsate should be collected and disposed of as chemical

waste.

Workflow for Handling D(+)-Galactosamine
Hydrochloride
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Caption: A workflow diagram illustrating the key steps for safely handling D(+)-Galactosamine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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